Cas no 1232064-63-9 ((3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride)
(3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-3-Methoxyoxan-4-amine hydrochloride
- (3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride
- (3R,4R)-3-methoxytetrahydro-2H-pyran-4-amine hydrochloride
- (3R,4R)-3-methoxytetrahydro-2H-pyran-4-aminehydrochloride
- (3R,4R)-3-methoxyoxan-4-amine;hydrochloride
- CS-0053304
- (3R,4R)-3-METHOXYOXAN-4-AMINE HCL
- 1232064-63-9
- F93340
- P15827
- Rel-(3R,4R)-3-methoxytetrahydro-2H-pyran-4-amine hydrochloride
- 2507826-80-2
- AS-52878
- CIS-3-METHOXYTETRAHYDRO-2H-PYRAN-4-AMINE HYDROCHLORIDE
- AKOS027461092
- cis-3-Methoxytetrahydropyran-4-amine hydrochloride
- MFCD28892533
-
- MDL: MFCD28896522
- Inchi: 1S/C6H13NO2.ClH/c1-8-6-4-9-3-2-5(6)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1
- InChI Key: DMWZYPXYPVHLOG-IBTYICNHSA-N
- SMILES: Cl.O1CC[C@H]([C@H](C1)OC)N
Computed Properties
- Exact Mass: 167.0713064g/mol
- Monoisotopic Mass: 167.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 87.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
(3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119002240-1g |
(3R,4R)-3-Methoxytetrahydro-2H-pyran-4-amine hydrochloride |
1232064-63-9 | 97% | 1g |
$1993.74 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R172763-100mg |
(3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride |
1232064-63-9 | 97% | 100mg |
¥8755.90 | 2023-09-01 | |
| eNovation Chemicals LLC | D587664-100mg |
(3R,4R)-3-methoxyoxan-4-amine hydrochloride |
1232064-63-9 | 97% | 100mg |
$295 | 2024-07-21 | |
| eNovation Chemicals LLC | D587664-250MG |
(3R,4R)-3-methoxyoxan-4-amine hydrochloride |
1232064-63-9 | 97% | 250mg |
$475 | 2024-07-21 | |
| eNovation Chemicals LLC | D587664-500MG |
(3R,4R)-3-methoxyoxan-4-amine hydrochloride |
1232064-63-9 | 97% | 500mg |
$790 | 2024-07-21 | |
| eNovation Chemicals LLC | D587664-1G |
(3R,4R)-3-methoxyoxan-4-amine hydrochloride |
1232064-63-9 | 97% | 1g |
$1190 | 2024-07-21 | |
| eNovation Chemicals LLC | D587664-5G |
(3R,4R)-3-methoxyoxan-4-amine hydrochloride |
1232064-63-9 | 97% | 5g |
$3575 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJ1058-1-100MG |
(3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride |
1232064-63-9 | 97% | 100MG |
¥ 1,584.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJ1058-1-250MG |
(3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride |
1232064-63-9 | 97% | 250MG |
¥ 2,534.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZJ1058-1-500MG |
(3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride |
1232064-63-9 | 97% | 500MG |
¥ 4,224.00 | 2023-03-31 |
(3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on (3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride
(3R,4R)-3-Methoxytetrahydropyran-4-Amine Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1232064-63-9, commonly referred to as (3R,4R)-3-methoxytetrahydropyran-4-amine hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a tetrahydropyran derivative with a methoxy group at the 3-position and an amine group at the 4-position, existing as its hydrochloride salt. The stereochemistry of the molecule is well-defined, with both the 3R and 4R configurations contributing to its unique properties.
Recent studies have highlighted the importance of tetrahydropyran derivatives in drug discovery and development. The methoxy group at the 3-position plays a crucial role in modulating the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes (3R,4R)-3-methoxytetrahydropyran-4-amine hydrochloride a promising candidate for use in therapeutic agents targeting various diseases.
The synthesis of (3R,4R)-3-methoxytetrahydropyran-4-amine hydrochloride involves a multi-step process that includes the formation of the tetrahydropyran ring, introduction of the methoxy group, and subsequent amine functionalization. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and stereochemical purity. These advancements have significantly contributed to the scalability of this compound for industrial applications.
In terms of pharmacological activity, (3R,4R)-3-methoxytetrahydropyran-4-amine hydrochloride has shown potential as a precursor for bioactive molecules. Its ability to act as a chiral building block in asymmetric synthesis has been extensively studied. Recent findings suggest that this compound could serve as a valuable intermediate in the development of enantiomerically pure drugs, which are critical for minimizing adverse effects and improving therapeutic outcomes.
Moreover, the hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability compared to its free base counterpart. This characteristic makes it easier to handle during formulation processes and ensures consistent performance in various pharmaceutical applications.
Recent research has also focused on the evaluation of (3R,4R)-3-methoxytetrahydropyran-4-amine hydrochloride's role in drug delivery systems. Its ability to form stable complexes with other bioactive molecules has opened new avenues for targeted drug delivery, potentially improving efficacy while reducing systemic toxicity.
In conclusion, (3R,4R)-3-methoxytetrahydropyran-4-amine hydrochloride represents a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in future drug discovery efforts.
1232064-63-9 ((3R,4R)-3-methoxytetrahydropyran-4-amine;hydrochloride) Related Products
- 955027-73-3(cis-3-methoxytetrahydropyran-4-amine)
- 1232060-77-3(trans-3-methoxytetrahydropyran-4-amine)
- 62043-12-3(D-MANNITOL, 2-AMINO-1,5-ANHYDRO-2-DEOXY-)
- 32449-61-9(D-Glucitol,2-amino-1,5-anhydro-2-deoxy-)
- 1421066-70-7((3R,4S)-3-Methoxyoxan-4-amine)
- 1096594-11-4((3R,4S)-4-Aminooxan-3-ol hydrochloride)
- 1523530-38-2((3R,4R)-4-aminooxan-3-ol hydrochloride)
- 102331-39-5(D-Glucitol, 4-amino-1,5-anhydro-4-deoxy- (9CI))
- 1523530-32-6((3S,4R)-3-methoxyoxan-4-amine)
- 1630815-44-9((3S,4R)-4-Aminooxan-3-ol hydrochloride)